3-(Difluoromethyl)pentan-3-amine

• Molecular Formula: C6H13F2N
• Molecular Weight: 137.17 g/mol
• IUPAC Name: 3-(difluoromethyl)pentan-3-amine
• InChI: InChI=1S/C6H13F2N/c1-3-6(9,4-2)5(7)8/h5H,3-4,9H2,1-2H3
• InChI Key: YUXDNWOOVSRZIW-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(C(F)F)N

Description

3-(Difluoromethyl)pentan-3-amine is an organic compound with the molecular formula C6H13F2N It is characterized by the presence of a difluoromethyl group attached to a pentan-3-amine backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Difluoromethyl)pentan-3-amine typically involves the introduction of the difluoromethyl group into the pentan-3-amine structure. One common method is the use of difluoromethylation reagents, which can transfer the difluoromethyl group to the desired position on the molecule. This process often involves the use of transition metal catalysts to facilitate the reaction .

Industrial Production Methods

Industrial production of this compound may involve large-scale difluoromethylation processes. These processes are optimized for high yield and purity, often using advanced catalytic systems and continuous flow reactors to ensure efficient production .

Chemical Reactions Analysis

Types of Reactions

3-(Difluoromethyl)pentan-3-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: The difluoromethyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Reagents like halogens and nucleophiles can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield difluoromethyl ketones, while reduction can produce various amine derivatives .

Scientific Research Applications

3-(Difluoromethyl)pentan-3-amine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: The compound is used in the production of agrochemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(Difluoromethyl)pentan-3-amine involves its interaction with specific molecular targets. The difluoromethyl group can enhance the compound’s binding affinity to enzymes and receptors, thereby modulating their activity. This interaction can affect various biochemical pathways, leading to the desired therapeutic or industrial effects .

Comparison with Similar Compounds

Similar Compounds

• 3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid
• 3-(Difluoromethyl)-pyrrole
• 3-(Difluoromethyl)-5-methylthiophene-2-carboxylic acid

Uniqueness

3-(Difluoromethyl)pentan-3-amine is unique due to its specific structure, which imparts distinct chemical properties. The presence of the difluoromethyl group enhances its stability and reactivity compared to similar compounds. This makes it particularly valuable in applications requiring high chemical stability and specific reactivity .